![molecular formula C13H10BrN3O2S B3436929 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide](/img/structure/B3436929.png)
5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide
Overview
Description
5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biology, and chemistry. This compound is a member of the nicotinamide family and is commonly used as a research tool to investigate the mechanisms of action and physiological effects of different biological processes.
Mechanism of Action
The mechanism of action of 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide involves the inhibition of PARP activity. PARP plays a crucial role in DNA repair, and its inhibition leads to the accumulation of DNA damage, which ultimately results in cell death. Additionally, 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide has been shown to induce apoptosis, a programmed cell death mechanism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide are dependent on the concentration and duration of exposure. At low concentrations, this compound has been shown to have antioxidant properties and protect against oxidative stress-induced cell damage. However, at high concentrations, 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide induces DNA damage and cell death.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide in lab experiments is its specificity towards PARP inhibition. This compound has been shown to have minimal off-target effects, making it a reliable research tool. However, one of the limitations of using this compound is its potential toxicity at high concentrations. Therefore, careful consideration should be given to the concentration and duration of exposure when using 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide in lab experiments.
Future Directions
There are several potential future directions for the research on 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide. One direction is to investigate the potential use of this compound as an anticancer agent in combination with chemotherapy and radiotherapy. Another direction is to investigate the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to investigate the potential toxicity of this compound at different concentrations and durations of exposure.
Scientific Research Applications
5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide has been extensively used as a research tool to investigate various biological processes. This compound has been shown to inhibit the activity of poly-ADP-ribose polymerase (PARP), an enzyme involved in DNA repair. PARP inhibition has been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer treatment. Therefore, 5-bromo-N-{[(3-hydroxyphenyl)amino]carbonothioyl}nicotinamide is being investigated as a potential anticancer agent.
properties
IUPAC Name |
5-bromo-N-[(3-hydroxyphenyl)carbamothioyl]pyridine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrN3O2S/c14-9-4-8(6-15-7-9)12(19)17-13(20)16-10-2-1-3-11(18)5-10/h1-7,18H,(H2,16,17,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIBPDMCVJVYHCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)NC(=S)NC(=O)C2=CC(=CN=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.